Cas no 5467-70-9 (2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride)

• Product name: 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride
• CAS No: 5467-70-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD00197519
• CID: 376515
• PubChem ID: 12487186

2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4'-methylacetophenone hydrochloride
• 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride
• 2-amino-1-(4-methylphenyl)ethanone,hydrochloride
• 2-AMINO-1-P-TOLYL-ETHANONE HYDROCHLORIDE
• 2-AMINO-4-TOLYLACETOPHENONE HYDROCHLORIDE
• Ethanone,2-amino-1-(4-methylphenyl)-, hydrochloride (1:1)
• 2-Amino-1-p-tolyl-aethanon,Hydrochlorid
• 2-Amino-4'-methylacetophenone HCl
• 4-methylphenacylamine hydrochloride
• p-Methylphenacylamine hydrochloride
• 2-Amino-1-(p-tolyl)ethanone hydrochloride
• 2-amino-1-p-tolylethanone hydrochloride
• 2-oxo-2-p-tolyl-ethylammonium chloride
• 2-amino-1-(4-methylphenyl)ethanone hydrochloride
• PubChem22351
• IHWOUORJQZGRRF-UHFFFAOYSA-N
• NSC25403
• AM1070
• STL477506
• 5467-70-9
• Ethanone, 2-amino-1-(4-methylphenyl)-, hydrochloride (1:1)
• 2-amino-1-p-tolyl-ethanone, hydrochloride
• A7937
• DTXSID30500068
• 2-amino-1-(4-methylphenyl)ethan-1-one hydrochloride
• 2-oxo-2-p-tolyl-ethyl-ammonium, chloride
• 2-Amino-1-(4-methylphenyl)ethan-1-one--hydrogen chloride (1/1)
• AC-24481
• 1794977-34-6
• SCHEMBL5411912
• A-Amino-4 inverted exclamation mark -tolylacetophenone hydrochloride
• NSC-25403
• C75563
• ?2-AMINO-4'-METHYLACETOPHENONE HYDROCHLORIDE
• EN300-3031456
• MFCD00197519
• BB 0323438
• 2-Amino-1-(4-methylphenyl)ethanone-d3Hydrochloride
• DS-12703
• 2-AMINO-1-(P-TOLYL)ETHANONE HCL
• 2-oxo-2-p-tolyl-ethyl-ammonium chloride
• 2-amino-1-(4-methylphenyl)ethanone;hydrochloride
• Z275368898
• SY104003
• FT-0635746
• AKOS005132880
• 2-(4-methylphenyl)-2-oxoethan-1-aminium chloride
• 2-Amino-4'-methylacetophenone Hydrochloride; 4-Methylphenacylamine Hydrochloride; 2-Amino-4'-methyl-acetophenone Hydrochloride
• DB-020439

• MDL： MFCD00197519
• Inchi： 1S/C9H11NO.ClH/c1-7-2-4-8(5-3-7)9(11)6-10;/h2-5H,6,10H2,1H3;1H
• InChI Key： IHWOUORJQZGRRF-UHFFFAOYSA-N
• SMILES： Cl[H].O=C(C([H])([H])N([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.8
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 220 ºC (dec.)
• PSA: 43.09000
• LogP: 2.63870
• Solubility: Not determined

2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride

Recent Advances in the Study of 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride (CAS: 5467-70-9)

2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride (CAS: 5467-70-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of various pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most notable advancements in the study of 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride is its role in the synthesis of novel psychoactive substances (NPS). A 2023 study published in the Journal of Medicinal Chemistry highlighted its use as a precursor in the development of cathinone derivatives, which are being investigated for their potential therapeutic effects in treating central nervous system disorders. The study demonstrated that modifications to the compound's structure could enhance its binding affinity to specific neurotransmitter receptors, thereby improving its efficacy and reducing side effects.

In addition to its applications in psychoactive drug development, recent research has also explored the compound's potential in anticancer therapies. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride exhibited promising cytotoxic activity against certain cancer cell lines. The study utilized in vitro assays to evaluate the compound's ability to induce apoptosis in cancer cells, with results indicating a dose-dependent response. These findings suggest that further optimization of the compound's structure could lead to the development of new anticancer agents.

The synthesis of 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride has also seen recent improvements. A 2023 study in Organic Process Research & Development described a more efficient and environmentally friendly synthetic route for the compound. The new method employs greener solvents and catalysts, reducing the overall environmental impact while maintaining high yields and purity. This advancement is particularly significant for large-scale production, as it addresses both economic and sustainability concerns.

Despite these promising developments, challenges remain in the clinical application of 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride and its derivatives. Pharmacokinetic studies are needed to better understand its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, more comprehensive toxicological assessments are required to ensure its safety for human use. Future research should focus on addressing these gaps to facilitate the transition from laboratory findings to clinical applications.

In conclusion, 2-Amino-1-(4-methylphenyl)-ethanone Hydrochloride (CAS: 5467-70-9) continues to be a compound of great interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable subject of ongoing research. The recent advancements in its synthesis and biological evaluation underscore the need for further studies to fully exploit its potential in drug development.